Cas no 65488-03-1 ((R)-(1-phenyl)hexan-1-ol)

(R)-(1-phenyl)hexan-1-ol structure
(R)-(1-phenyl)hexan-1-ol structure
Product Name:(R)-(1-phenyl)hexan-1-ol
CAS No:65488-03-1
MF:C12H18O
MW:178.270723819733
MDL:MFCD20278390
CID:5228788
PubChem ID:11830012
Update Time:2024-03-01

(R)-(1-phenyl)hexan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (R)-(1-phenyl)hexan-1-ol
    • (S)-1-phenylhexanol
    • MDL: MFCD20278390
    • Inchi: 1S/C12H18O/c1-2-3-5-10-12(13)11-8-6-4-7-9-11/h4,6-9,12-13H,2-3,5,10H2,1H3/t12-/m1/s1
    • InChI Key: SVCRDVHXRDRHCP-GFCCVEGCSA-N
    • SMILES: [C@@H](C1=CC=CC=C1)(O)CCCCC

Computed Properties

  • Exact Mass: 178.135765193g/mol
  • Monoisotopic Mass: 178.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 20.2Ų

(R)-(1-phenyl)hexan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB425867-1 g
(R)-1-Phenyl-1-hexanol, ee 89%; .
65488-03-1
1g
€92.50 2023-05-18
abcr
AB425867-1g
(R)-1-Phenyl-1-hexanol, ee 89%; .
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